Cas no 662167-20-6 (8(5H)-Isoquinolinone, 5-[(2-hydroxyethyl)imino]-7-(methylamino)-, (5E)-)

8(5H)-Isoquinolinone, 5-[(2-hydroxyethyl)imino]-7-(methylamino)-, (5E)- structure
662167-20-6 structure
Product Name:8(5H)-Isoquinolinone, 5-[(2-hydroxyethyl)imino]-7-(methylamino)-, (5E)-
CAS No:662167-20-6
MF:C12H13N3O2
MW:231.250522375107
CID:396657
PubChem ID:2600
Update Time:2025-04-19

8(5H)-Isoquinolinone, 5-[(2-hydroxyethyl)imino]-7-(methylamino)-, (5E)- Chemical and Physical Properties

Names and Identifiers

    • 8(5H)-Isoquinolinone, 5-[(2-hydroxyethyl)imino]-7-(methylamino)-, (5E)-
    • 5-(2-hydroxyethylamino)-7-methyliminoisoquinolin-8-one
    • CHEMBL525254
    • 5-((2-Hydroxyethyl)imino)-7-(methylamino)isoquinolin-8(5H)-one
    • NSC-731588
    • Caulibugulone F
    • DTXSID90274379
    • NSC731588
    • 662167-20-6
    • Inchi: 1S/C12H13N3O2/c1-13-11-6-10(15-4-5-16)8-2-3-14-7-9(8)12(11)17/h2-3,6-7,15-16H,4-5H2,1H3/b13-11+
    • InChI Key: WLSYCPCYTGRLHZ-ACCUITESSA-N
    • SMILES: O=C1/C(/C=C(C2C=CN=CC=21)NCCO)=N/C

Computed Properties

  • Exact Mass: 231.10089
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.58
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